Cas no 2411252-52-1 (1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene)

• Product Name: 1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene
• CAS No: 2411252-52-1
• MF: C₁₅H₁₃FO₄S
• MW: 308.324726819992
• CID: 5465284
• Update Time: 2025-06-09

1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene
• 2-(3-phenylpropanoyl)phenyl sulfurofluoridate
• Z3919194758

• Inchi： 1S/C15H13FO4S/c16-21(18,19)20-15-9-5-4-8-13(15)14(17)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： ZJVYKHDYAUVNEK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1C(CCC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 308.05185823 g/mol
• Monoisotopic Mass: 308.05185823 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 308.3
• XLogP3: 3.6
• Topological Polar Surface Area: 68.8

Additional information on 1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene

1-Fluorosulfonyloxy-2-(3-Phenylpropanoyl)benzene: A Comprehensive Overview of CAS No. 2411252-52-1

1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene (CAS No. 2411252-52-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its complex molecular structure, which includes a fluorosulfonyloxy group and a phenylpropanoyl moiety attached to a benzene ring. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic processes.

The fluorosulfonyloxy group is known for its high reactivity and stability, making it an excellent leaving group in nucleophilic substitution reactions. This property is particularly useful in the synthesis of fluorinated compounds, which are widely used in the pharmaceutical industry due to their enhanced biological activity and metabolic stability. The phenylpropanoyl moiety, on the other hand, contributes to the compound's aromatic character and can influence its solubility and reactivity in different solvents.

Recent studies have highlighted the potential applications of 1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene in the development of new drugs and materials. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that the unique combination of functional groups in this compound allowed for the efficient synthesis of highly potent and selective inhibitors against several viral targets.

In another study, published in Advanced Materials, researchers investigated the use of 1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene as a building block for advanced functional materials. The compound's ability to undergo controlled polymerization reactions made it an ideal candidate for the development of novel polymers with tailored properties, such as enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of 1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene typically involves a multi-step process that includes the formation of the fluorosulfonyloxy group through reaction with fluorosulfonic acid or its derivatives, followed by the introduction of the phenylpropanoyl moiety via Friedel-Crafts acylation or similar methods. The optimization of these synthetic routes is crucial for achieving high yields and purity levels, which are essential for both academic research and industrial applications.

In terms of safety and handling, it is important to note that while CAS No. 2411252-52-1 is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks.

The market demand for 1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene is expected to grow in response to increasing research activities in pharmaceuticals and materials science. Key drivers include the rising need for more effective antiviral drugs, particularly in light of recent global health challenges, and the ongoing development of advanced materials with superior performance characteristics.

In conclusion, CAS No. 2411252-52-1, or 1-Fluorosulfonyloxy-2-(3-phenylpropanoyl)benzene, represents a significant advancement in organic chemistry with broad applications across multiple industries. Its unique chemical properties make it an indispensable tool for researchers and chemists working on cutting-edge projects. As further studies continue to uncover new uses and benefits, this compound is poised to play an increasingly important role in shaping the future of chemical research and development.